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Compound of Interest

Compound Name: MitoTEMPO hydrate

Cat. No.: B593233 Get Quote

Application Notes and Protocols

Introduction
Mitochondrial reactive oxygen species (ROS), primarily superoxide (O₂⁻), are byproducts of

cellular respiration. While they play a role in cellular signaling, excessive mitochondrial ROS

production is implicated in a variety of pathological conditions, including cardiovascular

diseases, neurodegenerative disorders, and cancer.[1] Accurate measurement of mitochondrial

ROS is therefore crucial for understanding disease mechanisms and for the development of

novel therapeutics. MitoTEMPO hydrate is a cell-permeable, mitochondria-targeted

antioxidant that specifically scavenges superoxide.[1] Its cationic triphenylphosphonium moiety

facilitates its accumulation within the negatively charged mitochondrial matrix.[1] This makes

MitoTEMPO an invaluable tool for researchers to confirm the mitochondrial origin of ROS

detected by fluorescent probes in flow cytometry. By pretreating cells with MitoTEMPO, a

reduction in the fluorescent signal from a mitochondrial ROS indicator dye can confirm that the

signal is indeed due to mitochondrial superoxide.
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Characteristic Description

Product Name MitoTEMPO Hydrate

Appearance Crystalline solid

Molecular Formula C₂₉H₃₅N₂O₂P·Cl·H₂O

Molecular Weight 528.0 g/mol

Solubility Soluble in DMSO, DMF, and Ethanol

Storage
Store at -20°C. Stock solutions can be stored at

-80°C for up to 6 months.

Mechanism of Action
MitoTEMPO acts as a superoxide dismutase (SOD) mimetic.[2] It catalyzes the dismutation of

superoxide into oxygen and hydrogen peroxide. The triphenylphosphonium cation actively

targets the molecule to the mitochondria, where it can effectively scavenge superoxide at its

primary site of production.
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Experimental Workflow

1. Cell Seeding & Culture

2. Pretreat with MitoTEMPO

3. Induce Oxidative Stress

4. Stain with mtROS Indicator

5. Cell Harvesting

6. Flow Cytometry Analysis

7. Data Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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